Cas no 1488250-82-3 (Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester)

• Product Name: Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester
• CAS No: 1488250-82-3
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6408943
• PubChem ID: 21322505
• Update Time: 2025-05-19

Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester
• Ethyl 3-((3-aminopropyl)thio)propanoate
• ethyl 3-[(3-aminopropyl)sulfanyl]propanoate
• AKOS015563973
• EN300-6747685
• CS-0348140
• 1488250-82-3

• Inchi： 1S/C8H17NO2S/c1-2-11-8(10)4-7-12-6-3-5-9/h2-7,9H2,1H3
• InChI Key： YDQCJZDUCMTJOU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCSCCCN

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 290.1±25.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester

Comprehensive Overview of Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester (CAS No. 1488250-82-3)

Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester (CAS No. 1488250-82-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, biotechnology, and material science. This ester derivative, characterized by its unique thioether and amino functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a propanoic acid backbone with an ethyl ester moiety, allows for diverse applications, particularly in drug discovery and polymer synthesis.

The compound's CAS No. 1488250-82-3 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in academic and industrial settings. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often enable more efficient and environmentally friendly reaction pathways. Users frequently search for terms like "synthesis of thioether-containing compounds" or "applications of amino-functionalized esters," reflecting the growing interest in this chemical space.

One of the most notable features of Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester is its potential role in peptide modification and bioconjugation. The thioether linkage provides stability under physiological conditions, while the amino group offers a handle for further derivatization. This dual functionality aligns with current research trends in targeted drug delivery and biocompatible materials, addressing common search queries such as "how to modify peptides for enhanced stability" or "chemical tools for bioconjugation."

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From a synthetic perspective, the preparation of Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester typically involves the reaction of 3-mercaptopropanoic acid with 3-aminopropyl bromide, followed by esterification with ethanol. This route highlights the compound's accessibility and scalability, which are key considerations for researchers looking up "efficient synthesis of functionalized esters" or "step-by-step thioether formation." The process also underscores the importance of atom economy and reaction optimization, topics frequently discussed in modern organic chemistry forums.

Quality control and analytical characterization of CAS No. 1488250-82-3 are essential for ensuring its suitability in high-value applications. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify purity and structural integrity. These methods align with the increasing demand for "analytical protocols for specialty chemicals" and "quality assurance in fine chemical production," as seen in recent search engine trends.

The safety profile and handling guidelines for Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester are also topics of interest. While the compound is not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (e.g., gloves and safety goggles) are recommended. These precautions address common queries like "safe handling of amino-functionalized esters" and "storage recommendations for lab chemicals."

Looking ahead, the future of CAS No. 1488250-82-3 appears promising, with ongoing research exploring its utility in nanotechnology and catalysis. Its molecular architecture makes it a candidate for designing ligands in transition metal complexes or building blocks for supramolecular assemblies. These cutting-edge applications cater to audiences searching for "emerging uses of thioether compounds" or "next-generation chemical scaffolds."

In summary, Propanoic acid, 3-[(3-aminopropyl)thio]-, ethyl ester (CAS No. 1488250-82-3) represents a multifaceted compound with broad relevance across scientific disciplines. Its structural features, synthetic accessibility, and diverse applications position it as a subject of continued investigation and innovation. By addressing current search trends and user inquiries, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.